N-(2-cyclopropyl-2-hydroxypropyl)-2-[(5,6-dichloropyridin-3-yl)formamido]acetamide

• IUPAC Name: 5,6-dichloro-N-[2-[(2-cyclopropyl-2-hydroxypropyl)amino]-2-oxoethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H17Cl2N3O3/c1-14(22,9-2-3-9)7-19-11(20)6-18-13(21)8-4-10(15)12(16)17-5-8/h4-5,9,22H,2-3,6-7H2,1H3,(H,18,21)(H,19,20)
• InChI Key: ODKCMLNMSYVLQH-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CNC(=O)C1=CC(=C(N=C1)Cl)Cl)(C2CC2)O
• Molecular Formula: C14H17Cl2N3O3
• Molecular Weight: 346.2 g/mol
• CAS No.: 2094650-20-9

Description

“N-(2-cyclopropyl-2-hydroxypropyl)-2-[(5,6-dichloropyridin-3-yl)formamido]acetamide” is a complex organic compound. It contains a cyclopropyl group, which is a three-membered ring structure, and a pyridine group, which is a six-membered ring with one nitrogen atom. The compound also has amide and formamido groups, which are common in many biological molecules and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyclopropyl group, the introduction of the pyridine ring, and the attachment of the amide and formamido groups. Specific synthesis methods would depend on the starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropyl group would add strain to the molecule due to its three-membered ring structure, while the pyridine ring would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The cyclopropyl group might undergo ring-opening reactions, while the pyridine ring might participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of polar groups like the amide and formamido groups might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it might interact with biological targets such as enzymes or receptors. The specific interactions would depend on the compound’s structure and the nature of the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when working with chemicals.

Future Directions

Future research on this compound might focus on exploring its potential uses, studying its properties in more detail, and developing efficient methods for its synthesis.